Cas no 118863-63-1 (1H-1,2,4-TRIAZOLE, 3-[3-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: 1H-1,2,4-TRIAZOLE, 3-[3-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 118863-63-1
• MF: C₉H₆F₃N₃
• MW: 213.159251689911
• CID: 3213808
• PubChem ID: 53876598
• Update Time: 2025-06-08

1H-1,2,4-TRIAZOLE, 3-[3-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE, 3-[3-(TRIFLUOROMETHYL)PHENYL]-
• DXALDAXWNOVMSZ-UHFFFAOYSA-N
• DTXSID701243597
• 118863-63-1
• 3-(3-(Trifluoromethyl)phenyl)-1H-1,2,4-triazole
• SCHEMBL12130535
• 5-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazole
• SCHEMBL7864145

• Inchi： 1S/C9H6F3N3/c10-9(11,12)7-3-1-2-6(4-7)8-13-5-14-15-8/h1-5H,(H,13,14,15)
• InChI Key： DXALDAXWNOVMSZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2=NC=NN2)C=1)(F)F

Computed Properties

• Exact Mass: 213.05138169Da
• Monoisotopic Mass: 213.05138169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 1H-1,2,4-TRIAZOLE, 3-[3-(TRIFLUOROMETHYL)PHENYL]-

Recent Advances in the Study of 1H-1,2,4-Triazole, 3-[3-(Trifluoromethyl)Phenyl]- (CAS: 118863-63-1)

The compound 1H-1,2,4-Triazole, 3-[3-(Trifluoromethyl)Phenyl]- (CAS: 118863-63-1) has garnered significant attention in recent years due to its potential applications in the chemical, biological, and pharmaceutical fields. This heterocyclic compound, characterized by the presence of a triazole ring and a trifluoromethylphenyl group, exhibits unique chemical properties that make it a promising candidate for drug development and other biomedical applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanisms of action and therapeutic potential.

One of the key areas of research has been the optimization of synthetic routes for 1H-1,2,4-Triazole, 3-[3-(Trifluoromethyl)Phenyl]-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method using a copper-catalyzed cycloaddition reaction, which significantly improved the yield and purity of the compound. The researchers also employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. These advancements in synthesis are critical for enabling further pharmacological studies and potential industrial-scale production.

In terms of biological activity, recent investigations have highlighted the compound's potential as an antimicrobial and anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1H-1,2,4-Triazole, 3-[3-(Trifluoromethyl)Phenyl]- exhibited potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis. Additionally, in vitro assays revealed promising cytotoxic effects against several cancer cell lines, particularly those associated with breast and lung cancers. These findings suggest that the compound could serve as a lead structure for the development of novel antimicrobial and anticancer therapies.

Another significant area of research has been the exploration of the compound's mechanism of action at the molecular level. Computational docking studies and molecular dynamics simulations have been employed to investigate its interactions with target proteins. For instance, a 2023 study in the Journal of Chemical Information and Modeling identified potential binding sites on key enzymes involved in bacterial metabolism and cancer cell proliferation. These computational insights provide a foundation for rational drug design and the optimization of the compound's pharmacological properties.

Despite these promising findings, challenges remain in the development of 1H-1,2,4-Triazole, 3-[3-(Trifluoromethyl)Phenyl]- as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatization strategies to enhance the compound's pharmacokinetic profile while retaining its biological activity. A 2024 review in Current Topics in Medicinal Chemistry summarized these approaches and highlighted the need for collaborative research to accelerate the translation of laboratory findings into clinical applications.

In conclusion, the compound 1H-1,2,4-Triazole, 3-[3-(Trifluoromethyl)Phenyl]- (CAS: 118863-63-1) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid the groundwork for future drug development efforts. Continued research in this area holds the potential to yield novel therapeutics for addressing pressing global health challenges, including antibiotic resistance and cancer.